2-(2-fluorophenoxy)-N-{4-[(1,3-thiazol-2-ylamino)sulfonyl]phenyl}acetamide

• IUPAC Name: 2-(2-fluorophenoxy)-N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]acetamide
• InChI: InChI=1S/C17H14FN3O4S2/c18-14-3-1-2-4-15(14)25-11-16(22)20-12-5-7-13(8-6-12)27(23,24)21-17-19-9-10-26-17/h1-10H,11H2,(H,19,21)(H,20,22)
• InChI Key: NPTFFSIJWXGRRJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)OCC(=O)NC2=CC=C(C=C2)S(=O)(=O)NC3=NC=CS3)F
• Molecular Formula: C17H14FN3O4S2
• Molecular Weight: 407.4 g/mol

Description

This compound, also known as phthalylsulfathiazole, belongs to the group of drugs called sulfonamides. It is a broad-spectrum antimicrobial that can treat different types of infections, including intestinal infections. The drug is indicated in the treatment of dysentery, colitis, gastroenteritis, and intestinal surgery.

Synthesis Analysis

The synthesis of this compound involves a reaction between benzo[d]thiazol-2-amine and flurbiprofen. The reaction yields a high amount of the desired product.

Molecular Structure Analysis

The molecular structure of this compound has been analyzed and characterized via 1H, 13C, UV, IR, and mass spectral data. The electronic spectrum of the phthalylsulfathiazole showed intraligand charge transfer transition (ILCT).

Chemical Reactions Analysis

Fe(II) and Mn(II) complexes of this drug have been synthesized. The metal complexes were characterized based on electronic and infrared spectroscopy. The electronic spectra of the metal complexes showed intraligand charge transfer transition (ILCT), ligand to metal charge transfer (LMCT), and d-d transition.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include its molecular weight of 286.32. Other properties such as melting point, solubility, color, and yield were determined during the synthesis of its Fe(II) and Mn(II) complexes.

Future Directions

The Fe(II) and Mn(II) complexes of this drug showed inhibitory activity against Escherichia coli and Staphylococcus aureus. This suggests that both metal ions were able to introduce a new feature into the drug. This could be a potential area for future research.

Mechanism of Action

Target of Action

The primary target of this compound is benzodiazepine receptors . These receptors are a class of GABA receptors, which are a group of transmembrane receptors that interact with the neurotransmitter gamma-aminobutyric acid (GABA). They play a crucial role in maintaining the excitability of the nervous system and modulating the sleep-wake cycle.

Mode of Action

The compound interacts with its primary target, the benzodiazepine receptors, and potentially other unknown mechanisms

Biochemical Pathways

The compound’s interaction with benzodiazepine receptors suggests that it may affect the GABAergic system , which is the main inhibitory neurotransmitter system in the central nervous system. This system plays a key role in neuronal excitability, muscle tone, and sleep regulation .

Result of Action

The compound has shown considerable anticonvulsant activity in both PTZ and MES models . This suggests that it may have potential therapeutic applications in the treatment of conditions such as epilepsy.